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Compound of Interest

Compound Name: DL-Methionine-d4

Cat. No.: B12400090 Get Quote

An In-Depth Technical Guide to the Safe Handling and Use of DL-Methionine-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for DL-Methionine-d4, a

stable isotope-labeled version of the essential amino acid DL-methionine. While deuterated

compounds are generally stable and non-radioactive, their chemical and physical properties

necessitate adherence to strict laboratory safety protocols to ensure user safety, experimental

integrity, and compound stability.[1] This document outlines the substance's properties,

potential hazards, handling procedures, and relevant biological context, drawing upon safety

data for its non-deuterated counterpart, DL-Methionine, where specific data for the deuterated

form is unavailable.

Chemical and Physical Properties
DL-Methionine-d4 is a white to off-white solid powder.[2] As a deuterated compound, it is

primarily used as a tracer or an internal standard for quantitative analysis in techniques like

NMR, GC-MS, or LC-MS.[3] The substitution of hydrogen with deuterium can potentially

influence the pharmacokinetic and metabolic profiles of molecules, a key consideration in drug

development.[4][5]
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Property Data Reference(s)

Chemical Name

DL-2-Amino-4-

(methylthio)butyric-3,3,4,4-d4

acid

CAS Number 93709-61-6

Molecular Formula C₅H₇D₄NO₂S

Molecular Weight 153.24 g/mol

Appearance
White to Off-White Crystalline

Powder

Melting Point 225 - 230°C

Solubility
Slightly soluble in water and

methanol.

Stability

Stable under recommended

storage conditions; sensitive to

strong oxidizing agents,

moisture, and potentially light.

Storage Temperature

Room Temperature or

Refrigerated (0-6°C). For long-

term storage, -20°C is

recommended for the powder

and -80°C for solutions.

Hazard Identification and Toxicology
While DL-Methionine is generally considered non-hazardous under GHS classifications,

prudent laboratory practices should always be observed. Some data sheets indicate it may

cause mild irritation to the skin, eyes, and respiratory tract. The primary risks associated with

handling the powdered form include inhalation of dust and the potential for dust to form

explosive mixtures with air.
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Hazard Type Description Reference(s)

GHS Classification
Not classified as hazardous

according to most regulations.

Potential Health Effects

Eye Contact: May cause

irritation and redness. Skin

Contact: May cause mild skin

irritation. Inhalation: Inhalation

of dust may cause respiratory

tract irritation. Ingestion: May

cause irritation of the digestive

tract.

Toxicological Data

Specific LD₅₀ data for DL-

Methionine-d4 is not readily

available. For non-deuterated

DL-Methionine, high doses

have been shown to elevate

plasma homocysteine levels,

which is a concern for

cardiovascular health. A

significantly large, mistaken

dose (10x a typical loading

dose) in a human resulted in

death. In animal studies, very

high doses infused in sheep

led to acute nephrosis and

hemolytic anemia.

Safety and Handling Procedures
Adherence to proper handling procedures is critical to minimize exposure and maintain the

integrity of the compound.

Engineering Controls
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Use process enclosures, local exhaust ventilation (such as a chemical fume hood), or other

engineering controls to keep airborne levels of dust below recommended exposure limits.

Ensure that eyewash stations and safety showers are readily accessible in the work area.

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when handling DL-Methionine-d4 powder.

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile or latex) to prevent skin

exposure. Lab coats or other protective clothing should be worn.

Respiratory Protection: For operations generating dust, use a NIOSH (US) or EN 149 (EU)

approved dust mask or respirator.

Storage and Stability
Proper storage is crucial to prevent degradation and maintain isotopic purity.

General Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container to

prevent moisture ingress.

Protection from Contaminants: DL-Methionine contains sulfur and can be sensitive to

oxidation; limit its exposure to air. Avoid contact with strong oxidizing agents.

Deuterated Compound Specifics: To prevent H-D exchange, which can compromise isotopic

enrichment, store the compound as a solid under an inert atmosphere (e.g., argon or

nitrogen) and avoid contact with protic solvents. If the compound is light-sensitive, store it in

amber vials or protect it from light.

Spill and Disposal Procedures
In the event of a spill, immediately implement the following procedures:

Containment: Avoid generating dust.
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Clean-up: Vacuum or carefully sweep up the material and place it into a suitable, sealed

disposal container.

Decontamination: Wash the spill site thoroughly after material pickup is complete.

Disposal: Dispose of waste in accordance with all applicable federal, state, and local

environmental regulations. Offer surplus and non-recyclable solutions to a licensed disposal

company.

First Aid Measures
In case of exposure, follow these first aid guidelines. In all cases, seek medical attention if

symptoms persist or if you feel unwell.
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Exposure Route First Aid Procedure Reference(s)

Inhalation

Remove from exposure and

move to fresh air immediately.

If breathing is difficult, give

oxygen. If not breathing, give

artificial respiration.

Skin Contact

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing. Wash the affected

area with soap and water.

Eye Contact

Rinse cautiously with water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Remove

contact lenses if present and

easy to do so.

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and have

them drink 2-4 cupfuls of

water.

Experimental Protocols and Workflows
The following sections provide a generalized workflow and a standard protocol for handling DL-
Methionine-d4 in a research setting.

General Handling and Preparation Workflow
This workflow outlines the key steps for safely handling DL-Methionine-d4 from receipt to

disposal, emphasizing critical safety and stability checkpoints.
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Preparation Phase

Experimental & Disposal Phase

1. Receive & Inspect
Verify compound integrity

2. Log & Store
Cool, dry, dark, sealed.

Consider inert atmosphere.

3. Don PPE
Gloves, Goggles, Lab Coat,

Respirator (if needed)

4. Weighing
Use ventilated enclosure.

Minimize dust.

5. Solubilization
Use appropriate anhydrous

deuterated solvent.

6. Experimental Use
Tracer, Internal Standard, etc.

Transfer to Experiment

7a. Liquid Waste
Collect in sealed container.

7b. Solid Waste
(e.g., contaminated tips)

Collect separately.

8. Dispose Waste
Follow institutional EH&S protocol.

Click to download full resolution via product page

Caption: Workflow for safe handling of DL-Methionine-d4.
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Protocol: Preparation of a Stock Solution
This protocol provides a detailed methodology for the safe preparation of a stock solution from

powdered DL-Methionine-d4.

Preparation: Before starting, ensure the chemical fume hood is operational and the work

surface is clean. Assemble all necessary materials: DL-Methionine-d4 vial, appropriate

anhydrous deuterated solvent, glassware (e.g., volumetric flask), and pipettes.

Personal Protective Equipment: Don all required PPE, including a lab coat, chemical safety

goggles, and appropriate gloves. A dust mask or respirator should be used during the

weighing of the powder.

Weighing: Perform all weighing operations inside a chemical fume hood or a ventilated

balance enclosure to minimize inhalation risk. Tare a clean weigh boat on an analytical

balance. Carefully transfer the desired amount of DL-Methionine-d4 powder to the weigh

boat.

Transfer: Carefully transfer the weighed powder into the appropriate volumetric flask. Use a

funnel to prevent spillage.

Solubilization: Add a portion of the chosen anhydrous deuterated solvent to the flask. Gently

swirl the flask to dissolve the powder. Due to its slight solubility, sonication may be required

to fully dissolve the compound.

Final Volume: Once the solid is fully dissolved, add the solvent to the calibration mark on the

volumetric flask. Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the stock solution to a properly labeled storage vial. For long-term stability,

it is recommended to store solutions at -20°C or -80°C. The label should include the

compound name, concentration, solvent, preparation date, and your initials.

Clean-up: Dispose of any contaminated materials (e.g., weigh boat, pipette tips) in the

designated solid waste container. Clean all glassware and the work area thoroughly.

Biological Context and Signaling
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DL-Methionine is an essential amino acid that serves as a crucial component for protein

synthesis and as a substrate for other important amino acids like cysteine and taurine. Recent

research has also implicated DL-Methionine in the activation of specific cellular signaling

pathways.

Activation of Wnt/β-catenin Signaling
Studies in domestic pigeons have shown that dietary supplementation with DL-Methionine can

increase intestinal development by activating the Wnt/β-catenin signaling pathway. This

pathway is critical for cellular proliferation and differentiation. The proposed mechanism

involves DL-Methionine promoting the stabilization and nuclear translocation of β-catenin,

which then activates target gene expression.
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Caption: Activation of Wnt/β-catenin signaling by DL-Methionine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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